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Compound of Interest

Compound Name: Tetrahydrothiophen-3-one

Cat. No.: B087284 Get Quote

Application Notes and Protocols for
Tetrahydrothiophen-3-one
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of

Tetrahydrothiophen-3-one (CAS No. 1003-04-9). Adherence to these guidelines is crucial to

ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties
Tetrahydrothiophen-3-one is a heterocyclic ketone used in various chemical syntheses and

as a flavoring agent.[1] Its physical and chemical properties are summarized in the table below.
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Property Value References

Molecular Formula C4H6OS [2]

Molecular Weight 102.15 g/mol [2]

Appearance Colorless to pale yellow liquid [1][3]

Odor Unpleasant, garlic-like, meaty [1][4]

Boiling Point 175 °C [2][4]

Flash Point 78 °C (closed cup) [2][4]

Density 1.194 g/mL at 25 °C [1][4]

Vapor Density >1 (air = 1) [1][5]

Solubility
No data available, but likely

soluble in organic solvents.
[4][6]

Stability

Stable under recommended

storage conditions.[3] Forms

explosive mixtures with air on

intense heating.[4]

Hazard Identification and Safety Precautions
Tetrahydrothiophen-3-one is classified as a hazardous substance. The key hazards are

summarized below, along with recommended precautionary statements.
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Hazard Class GHS Classification Precautionary Statements

Flammability Flammable Liquid, Category 4

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. — No smoking.[4]

Acute Toxicity
Harmful if swallowed, in

contact with skin, or if inhaled.

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[4] P264: Wash skin

thoroughly after handling.[4]

P270: Do not eat, drink or

smoke when using this

product.[7]

Skin Corrosion/Irritation Causes skin irritation.

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[4]

P302+P352: IF ON SKIN:

Wash with plenty of water.[7]

P332+P317: If skin irritation

occurs: Get medical help.[7]

Eye Damage/Irritation Causes serious eye irritation.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3][4]

Specific Target Organ Toxicity
May cause respiratory

irritation.

P304+P340: IF INHALED:

Remove person to fresh air

and keep comfortable for

breathing.[7]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[3]

Experimental Protocols
Before handling Tetrahydrothiophen-3-one, ensure the following PPE is worn:
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Eye/Face Protection: Chemical safety goggles or a face shield.[3]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat. Flame-

retardant antistatic protective clothing is recommended.

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood.[8] If

ventilation is inadequate, a NIOSH/MSHA or European Standard EN 149 approved respirator

should be used.[3]

Preparation:

Ensure a safety shower and eyewash station are readily accessible.[3][8]

Work in a well-ventilated area, preferably within a chemical fume hood.[8]

Remove all sources of ignition from the handling area.[8][9]

Ground and bond all containers and receiving equipment to prevent static discharge.[10]

[11]

Dispensing:

Slowly open the container to release any pressure.

Use only non-sparking tools.[9][10]

Avoid contact with eyes, skin, and clothing.[8]

Avoid inhalation of vapors.[8]

Post-Handling:

Tightly close the container after use.[4]

Wash hands and any exposed skin thoroughly with soap and water after handling.[3][4]

Contaminated clothing should be removed and washed before reuse.[3][7]

Store in a tightly closed container in a dry, cool, and well-ventilated area.[3][10]
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Keep away from heat, sparks, open flames, and other ignition sources.[3][8]

Store locked up.[4][7]

Recommended storage temperature is between 2-8°C.[5]

Store separately from incompatible materials such as strong oxidizing agents, strong acids,

and strong bases.[3]

Emergency Procedures
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Exposure Route First Aid Procedure References

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

medical attention.

[3][8]

Skin Contact

Immediately wash off with

plenty of soap and water for at

least 15 minutes while

removing all contaminated

clothing and shoes. If skin

irritation persists, seek medical

attention.

[3][8]

Eye Contact

Immediately rinse with plenty

of water, also under the

eyelids, for at least 15 minutes.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[3][4]

Ingestion

Do NOT induce vomiting.

Clean mouth with water and

drink plenty of water. Never

give anything by mouth to an

unconscious person. Seek

medical attention.

[3][8]

Evacuation and Isolation:

Evacuate personnel from the spill area.[4]

Isolate the spill or leak area for at least 50 meters (150 feet) in all directions.[9]

Eliminate all ignition sources.[9]
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Containment and Cleanup:

Do not touch or walk through the spilled material.[9]

Prevent the spill from entering waterways, sewers, or confined areas.[9][10]

Absorb the spill with a non-combustible material such as dry earth, sand, or an inert

absorbent and transfer it to a suitable container for disposal.[9]

Use clean, non-sparking tools to collect the absorbed material.[9]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or

alcohol-resistant foam.[3][8]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.[8]

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back.[8][9] Containers may explode when heated.[3][8] Hazardous decomposition products

include carbon oxides and sulfur oxides.[4]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[3][8]

Disposal Considerations
Dispose of waste in accordance with local, regional, and national regulations.[3]

Do not dispose of into the environment.[3]

Empty containers may retain product residue and can be hazardous.[8]

Visualizations
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Caption: Workflow for safe handling and storage of Tetrahydrothiophen-3-one.
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Accidental Release Fire Emergency Personnel Exposure
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Caption: Emergency response procedures for Tetrahydrothiophen-3-one incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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